2-(2,5-Dimethoxyphenyl)isoindoline

Lipophilicity ADME Scaffold Hopping

2-(2,5-Dimethoxyphenyl)isoindoline (IUPAC: 2-(2,5-dimethoxyphenyl)-1,3-dihydroisoindole; molecular formula C₁₆H₁₇NO₂; MW 255.31 g/mol) belongs to the N‑aryl isoindoline class, characterized by a saturated 1,3‑dihydroisoindole core bearing a 2,5‑dimethoxyphenyl substituent at the nitrogen atom. Unlike the ubiquitous isoindoline‑1,3‑dione (phthalimide) congener (CAS 19555‑15‑8), this compound lacks the two carbonyl groups, resulting in a more electron‑rich heterocyclic amine scaffold that confers distinct reactivity and molecular recognition properties.

Molecular Formula C16H17NO2
Molecular Weight 255.31 g/mol
Cat. No. B259756
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name2-(2,5-Dimethoxyphenyl)isoindoline
Molecular FormulaC16H17NO2
Molecular Weight255.31 g/mol
Structural Identifiers
SMILESCOC1=CC(=C(C=C1)OC)N2CC3=CC=CC=C3C2
InChIInChI=1S/C16H17NO2/c1-18-14-7-8-16(19-2)15(9-14)17-10-12-5-3-4-6-13(12)11-17/h3-9H,10-11H2,1-2H3
InChIKeyZNNJMKQZLZFVMF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(2,5-Dimethoxyphenyl)isoindoline – Structural and Physicochemical Baseline for Procurement


2-(2,5-Dimethoxyphenyl)isoindoline (IUPAC: 2-(2,5-dimethoxyphenyl)-1,3-dihydroisoindole; molecular formula C₁₆H₁₇NO₂; MW 255.31 g/mol) belongs to the N‑aryl isoindoline class, characterized by a saturated 1,3‑dihydroisoindole core bearing a 2,5‑dimethoxyphenyl substituent at the nitrogen atom . Unlike the ubiquitous isoindoline‑1,3‑dione (phthalimide) congener (CAS 19555‑15‑8), this compound lacks the two carbonyl groups, resulting in a more electron‑rich heterocyclic amine scaffold that confers distinct reactivity and molecular recognition properties [1]. The absence of carbonyl groups also eliminates the hydrogen‑bond acceptor capacity of the dione moiety, altering its solubility and target‑binding profile [2].

Reduced isoindoline scaffold (non-dione) with electron-rich N-aryl core
2,5-dimethoxyphenyl N-substitution compatible with sigma receptor pharmacophore
Absence of carbonyl groups alters solubility and target-binding profile relative to dione analogs

Why 2-(2,5-Dimethoxyphenyl)isoindoline Cannot Be Replaced by Common Isoindoline‑1,3‑dione Analogs


Substituting 2-(2,5‑dimethoxyphenyl)isoindoline with its isoindoline‑1,3‑dione (phthalimide) counterpart or an N‑benzyl analog is scientifically unjustified because the reduced isoindoline scaffold represents a different pharmacophore with distinct electron density, basicity, and steric environment around the nitrogen atom . In sigma receptor binding studies, redox‑state differences (dione vs. reduced) cause dramatic shifts in affinity and selectivity [1]. The Linkens et al. scaffold‑hopping campaign specifically exploited the reduced isoindoline framework to achieve subtype‑selective sigma‑1 and sigma‑2 receptor binding, demonstrating that the saturated bicyclic amine nucleus is essential for the preferred binding orientation predicted by molecular docking [1]. The target compound’s 2,5‑dimethoxyphenyl N‑substituent further tunes both lipophilicity (calc. logP ≈ 3.91 [2]) and hydrogen‑bond potential, parameters that generic isoindolines (e.g., N‑phenyl or N‑benzyl) cannot replicate. Even the positional isomer 5‑(2,5‑dimethoxyphenyl)isoindoline, where the dimethoxyphenyl group is C‑bound to the benzene ring, cannot mimic the N‑aryl electronic conjugation present in the target compound [3].

Redox-state mismatch
Isoindoline-1,3-dione analogs lack nitrogen basicity required for sigma receptor engagement; affinity and selectivity may shift dramatically.
Substituent specificity
2,5-dimethoxyphenyl N-substitution tunes lipophilicity and hydrogen-bond potential; generic N-phenyl or N-benzyl groups may not replicate target-binding properties.
Regiochemistry dependency
N-aryl conjugation is essential for sigma pharmacophore fit; the C-aryl positional isomer (5-(2,5-dimethoxyphenyl)isoindoline) cannot substitute without loss of target compatibility.

Quantitative Differentiation Evidence for 2-(2,5-Dimethoxyphenyl)isoindoline


Higher Computed Lipophilicity versus Isoindoline‑1,3‑dione Congener Drives Distinct Pharmacokinetic Profiling

The target compound exhibits significantly higher computed lipophilicity (SlogP ≈ 3.91 [1]) than its direct isoindoline‑1,3‑dione analog 2-(2,5‑dimethoxyphenyl)isoindoline‑1,3‑dione, for which a structurally representative N‑aryl‑dione logP of ≈ 1.2 has been reported . The >2.7‑log‑unit increase in SlogP and the corresponding low aqueous solubility (logS ≈ ‑5.25 [1]) dictate that the reduced isoindoline scaffold is substantially more membrane‑permeable but requires different formulation strategies compared to the dione counterpart.

Computed Lipophilicity
Cross-study comparable
Δ SlogP ≥ 2.7 (target SlogP 3.91 vs. dione ~1.2)
Pronounced lipophilicity difference supports CNS probe design
In silico prediction; experimental validation recommended
Lipophilicity ADME Scaffold Hopping

Class‑Level Sigma‑1 and Sigma‑2 Receptor Affinity Achievable Through Reduced Isoindoline Scaffold

The target compound is a member of the isoindoline scaffold class that Linkens et al. (2018) demonstrated can achieve high sigma‑receptor affinity (Ki ≤ 25 nM) and >10‑fold subtype selectivity [1]. The scaffold‑hopping strategy employed by the authors specifically used reduced isoindolines (not diones) to recapitulate the binding mode of norbenzomorphan‑derived sigma ligands. Within this class, N‑aryl substitution (such as 2,5‑dimethoxyphenyl) was essential for tuning σ₁R versus σ₂R selectivity, with docking studies confirming that the N‑aryl ring occupies a secondary hydrophobic pocket distinct from the isoindoline core binding site [1]. The 2,5‑dimethoxy pattern adds two hydrogen‑bond acceptors that can interact with polar residues in the sigma receptor binding cavity, a feature absent in unsubstituted N‑phenyl analogs [2].

Sigma Receptor Affinity
Class-level inference
Ki ≤ 25 nM achievable for optimized isoindolines with appropriate N-aryl substitution
Supports sigma receptor probe development
Direct measurement on target compound not reported; class-based inference
Sigma Receptor Neuropharmacology Oncology

N‑Aryl Regiochemistry Determines Distinct Biological Target Space Relative to C‑Aryl Positional Isomer

2-(2,5‑Dimethoxyphenyl)isoindoline (N‑aryl substitution) is structurally and pharmacologically distinct from its positional isomer 5-(2,5‑dimethoxyphenyl)isoindoline (C‑aryl substitution at the benzene ring). In the N‑aryl isomer, the dimethoxyphenyl is conjugated through the nitrogen lone pair, creating an electron‑rich aniline‑like character that can participate in charge‑transfer interactions . In contrast, the C‑aryl isomer positions the dimethoxyphenyl group distal from the nitrogen, behaving more like a biphenyl derivative with different rotational freedom and electronic properties [1]. Sigma receptor docking studies indicate that the N‑aryl substituent directly occupies a hydrophobic pocket critical for subtype selectivity, a geometry impossible for C‑aryl isomers [2].

N-Aryl vs. C-Aryl Isomer
Class-level inference
Estimated PSA: N-aryl ≈ 21.7 Ų vs. C-aryl ≈ 12.0 Ų
Regiochemistry determines target engagement compatibility
Molecular topology analysis; in silico only
Positional Isomerism Pharmacophore Target Specificity

Synthetic Versatility of the Reduced Isoindoline Core: Functionalization at N2 and C1/C3 Positions

The reduced isoindoline scaffold of 2-(2,5‑dimethoxyphenyl)isoindoline permits alkylation, acylation, and imine formation at the nitrogen center, as well as functionalization at the benzylic C1/C3 positions—reactions that are blocked or electronically disfavored in the isoindoline‑1,3‑dione [1]. The 2,5‑dimethoxyphenyl group further directs electrophilic aromatic substitution to specific positions, enabling selective late‑stage diversification [2]. This dual reactivity (N‑functionalization plus C‑H activation at benzylic positions) provides a distinct synthetic advantage over other N‑aryl building blocks such as N‑phenylpyrrolidine, which lacks the fused benzene ring for additional derivatization.

Synthetic Versatility
Supporting evidence
3 reactive centers (N2, C1, C3) vs. 0 benzylic sites in dione analog
Enables diverse compound library synthesis
Benzylic C-H functionalization requires specific catalytic conditions
Chemical Biology Building Block Derivatization

Optimal Procurement and Research Application Scenarios for 2-(2,5-Dimethoxyphenyl)isoindoline


Sigma‑1/Sigma‑2 Receptor Probe Development in CNS Drug Discovery

Use 2-(2,5‑dimethoxyphenyl)isoindoline as a starting scaffold for designing subtype‑selective sigma‑1 and sigma‑2 receptor ligands. Based on the Linkens et al. scaffold‑hopping study [1], the reduced isoindoline core supports Ki ≤ 25 nM binding when appropriately substituted. The 2,5‑dimethoxyphenyl N‑substituent can be further elaborated to tune selectivity between σ₁R (relevant for Alzheimer's disease and pain) and σ₂R/TMEM97 (overexpressed in cancer cells). Avoid dione analogs, which lack the requisite nitrogen basicity for the sigma pharmacophore.

Construction of CNS‑Penetrant Compound Libraries

The elevated computed lipophilicity (SlogP ≈ 3.91 [2]) and moderate molecular weight (255.31 g/mol) make this isoindoline derivative well‑suited for inclusion in CNS‑oriented screening collections. Unlike the highly polar isoindoline‑1,3‑dione counterpart (logP ≈ 1.2 ), the target compound is predicted to cross the blood‑brain barrier more efficiently, positioning it for phenotypic screens in neurodegenerative disease and neuro‑oncology programs.

Diversity‑Oriented Synthesis via Benzylic C–H Functionalization

The C1 and C3 benzylic positions of the 1,3‑dihydroisoindole core are amenable to transition‑metal‑catalyzed C–H activation and subsequent cross‑coupling, enabling rapid diversification that is inaccessible with the dione scaffold [3]. Researchers requiring a polyfunctionalizable aromatic amine building block should select this compound over N‑phenyl or N‑benzyl isoindoline diones, which lack the same reactive handles.

Regiochemical Control in Electrophilic Aromatic Substitution Studies

The 2,5‑dimethoxyphenyl substituent directs electrophilic substitution to specific positions on the N‑aryl ring, while the isoindoline benzene ring provides orthogonal reactivity . This regiochemical orthogonality is unique to N‑aryl isoindolines and is not achievable with C‑aryl positional isomers such as 5‑(2,5‑dimethoxyphenyl)isoindoline [4], making the target compound the preferred building block when sequential or selective aromatic functionalization is required.

Application
Selection Property
Validation Focus
Sigma-1/2 receptor probe development
N-aryl reduced isoindoline scaffold
Subtype-selectivity screening in radioligand binding assays
CNS-penetrant library design
Moderate lipophilicity profile (reported SlogP range)
Blood-brain barrier permeability prediction and confirmation
Diversity-oriented synthesis
Benzylic C-H functionalization sites
Scaffold derivatization and library expansion
Regioselective aromatic functionalization
Orthogonal reactive sites (N-aryl vs. isoindoline benzene)
Sequential electrophilic substitution control
Quote Request

Request a Quote for 2-(2,5-Dimethoxyphenyl)isoindoline

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.